Cas no 60547-63-9 (1-Acetyltagitinin A)

• Product Name: 1-Acetyltagitinin A
• CAS No: 60547-63-9
• Molecular Formula: C₂₁H₃₀O₈
• Molecular Weight: 410.45800
• CID: 837022
• PubChem ID: 85181177

1-Acetyltagitinin A Properties

Names and Identifiers

• 1-Acetyltagitinin A
• [ "" ]
• 60547-63-9
• (12-Acetyloxy-1-hydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo[9.2.1.04,8]tetradecan-9-yl) 2-methylpropanoate

• InChIKey： MFYNTWZAYXDJQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H30O8/c1-10(2)18(23)28-15-8-20(6)16(26-13(5)22)9-21(25,29-20)11(3)7-14-17(15)12(4)19(24)27-14/h10-11,14-17,25H,4,7-9H2,1-3,5-6H3
• SMILES： CC1CC2C(C(CC3(C(CC1(O3)O)OC(=O)C)C)OC(=O)C(C)C)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 410.19400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 410.19406791g/mol
• Heavy Atom Count: 29
• Complexity: 730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.955
• Topological Polar Surface Area: 108Ų

Experimental Properties

• LogP: 1.88120
• PSA: 108.36000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones